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Compound of Interest

Compound Name: CGP13501

Cat. No.: B1668476 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

environmentally responsible disposal of chemical reagents is a critical component of laboratory

operations. This guide provides essential safety and logistical information for the proper

disposal of CGP13501, a positive allosteric modulator of GABAв receptors. Adherence to these

procedures is vital for personnel safety and regulatory compliance.

Key Compound Data
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes the key quantitative data for CGP13501.

Property Value

Molecular Formula C₁₉H₃₀O₂

Molecular Weight 290.44 g/mol

Appearance White solid

Solubility Soluble in DMSO (24 mg/mL)

Storage Class 11 - Combustible Solids

Water Hazard Class (WGK) 3 - Highly hazardous to water
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The following step-by-step procedures detail the recommended methods for the disposal of

CGP13501 in various forms. These protocols are based on general best practices for

hazardous chemical waste and should be adapted to comply with your institution's specific

environmental health and safety (EHS) guidelines.

Disposal of Unused or Expired CGP13501
Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including a lab coat, safety goggles with side shields, and chemical-resistant gloves

(e.g., nitrile). A dust mask (type N95 or equivalent) should be used when handling the solid

powder to avoid inhalation.

Waste Identification and Labeling: The primary container of unused or expired CGP13501
must be clearly labeled as "Hazardous Waste." The label should include the full chemical

name ("CGP13501"), the approximate quantity, and the date of disposal initiation.

Containment: Ensure the original container is securely sealed. If the original container is

compromised, transfer the material to a new, compatible, and properly labeled container.

Segregation: Store the container in a designated hazardous waste accumulation area,

segregated from incompatible materials, particularly strong oxidizing agents.

Institutional Pickup: Arrange for the collection of the hazardous waste through your

institution's EHS department or a licensed chemical waste disposal contractor.

Disposal of CGP13501-Contaminated Labware
Initial Decontamination: Whenever possible, rinse contaminated labware (e.g., glassware,

spatulas) with a suitable solvent, such as ethanol or acetone, to remove residual CGP13501.

Rinsate Collection: The solvent rinsate must be collected in a properly labeled hazardous

waste container. Do not dispose of the rinsate down the drain. The container should be

labeled with "Hazardous Waste," the name of the solvent, and "Contains CGP13501
residue."

Solid Waste: After initial decontamination, disposable labware (e.g., pipette tips, weighing

boats) should be placed in a designated solid hazardous waste container. Non-disposable
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labware can be washed according to standard laboratory procedures after the initial solvent

rinse. Sharps, such as needles or broken glass, must be disposed of in a designated sharps

container.

Final Disposal: The solid hazardous waste container should be sealed, labeled, and

disposed of through your institution's EHS-approved waste stream.

Disposal of CGP13501 Solutions
Waste Collection: All solutions containing CGP13501 must be collected in a dedicated, leak-

proof, and clearly labeled hazardous waste container. The container should be compatible

with the solvent used (e.g., a glass container for DMSO solutions).

Labeling: The waste container must be labeled "Hazardous Waste" and include the full

names and approximate concentrations of all components in the solution (e.g., "CGP13501
in DMSO").

Storage and Segregation: Store the waste container in a designated hazardous waste

accumulation area with secondary containment to prevent spills. Keep it segregated from

incompatible materials.

Institutional Disposal: Arrange for pickup and disposal by your institution's EHS department

or a certified hazardous waste contractor. Under no circumstances should solutions

containing CGP13501 be poured down the sink.

CGP13501 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of CGP13501
waste.
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Caption: Decision workflow for the proper disposal of different forms of CGP13501 waste.

To cite this document: BenchChem. [Proper Disposal of CGP13501: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668476#cgp13501-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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